Iodine(i) complexes incorporating sterically bulky 2-substituted pyridines†
RSC Advances Pub Date: 2022-03-21 DOI: 10.1039/D2RA01390H
Abstract
The silver(I) and iodine(I) complexes of the 2-substituted pyridines 2-(diphenylmethyl)pyridine (1) and 2-(1,1-diphenylethyl)pyridine (2), along with their potential protonated side products, were synthesised to investigate the steric limitations of iodine(I) complex formation. The complexes were characterised by 1H and 1H–15N HMBC NMR, X-ray crystallography, and DFT calculations. The solid-state structures for the silver(I) and iodine(I) complexes were extensively compared to the literature and analysed by DFT to examine the influence of the sterically bulky pyridines and their anions.
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Journal Name：RSC Advances
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CAS no.: 89640-58-4
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